1-ethyl-1H-1,2,3-triazol-5-amine
Overview
Description
1-Ethyl-1H-1,2,3-triazol-5-amine is a chemical compound with the empirical formula C4H8N4 . It is a derivative of 1H-1,2,3-triazole, a class of azole compounds which contain a five-membered ring of two carbon atoms and three nitrogen atoms .
Synthesis Analysis
The synthesis of 1,2,3-triazole derivatives often involves a Cu(I) catalyzed [3+2] dipolar cycloaddition between N-substituted (prop-2-yn-1-yl)amines and azides . This reaction is part of the “Click” chemistry, a term used to describe reactions that are high yielding, wide in scope, create only byproducts that can be removed without chromatography, are stereospecific, simple to perform, and can be conducted in easily removable or benign solvents .Molecular Structure Analysis
The molecular structure of 1-ethyl-1H-1,2,3-triazol-5-amine consists of a triazole ring attached to an ethyl group . The triazole ring is a five-membered ring containing two carbon atoms and three nitrogen atoms .Physical And Chemical Properties Analysis
1-Ethyl-1H-1,2,3-triazol-5-amine is a solid compound . Its molecular weight is 112.1331 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-1H-1,2,3-triazol-5-amine involves the reaction of ethyl azide with propargylamine in the presence of copper(I) catalyst to form 1-ethyl-1H-1,2,3-triazole. This intermediate is then reduced using hydrogen gas and palladium on carbon catalyst to yield the final product, 1-ethyl-1H-1,2,3-triazol-5-amine.", "Starting Materials": [ "Ethyl azide", "Propargylamine", "Copper(I) catalyst", "Hydrogen gas", "Palladium on carbon catalyst" ], "Reaction": [ "Step 1: Ethyl azide and propargylamine are mixed together in the presence of copper(I) catalyst and heated to 80-100°C for several hours.", "Step 2: The reaction mixture is cooled and the resulting 1-ethyl-1H-1,2,3-triazole intermediate is isolated by filtration or distillation.", "Step 3: The intermediate is then reduced using hydrogen gas and palladium on carbon catalyst at room temperature and atmospheric pressure for several hours.", "Step 4: The final product, 1-ethyl-1H-1,2,3-triazol-5-amine, is isolated by filtration or distillation and purified by recrystallization." ] } | |
CAS RN |
1696905-38-0 |
Product Name |
1-ethyl-1H-1,2,3-triazol-5-amine |
Molecular Formula |
C4H8N4 |
Molecular Weight |
112.1 |
Purity |
95 |
Origin of Product |
United States |
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